Cas no 2228109-29-1 (tert-butyl 2-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate
• CAS No: 2228109-29-1
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 6493915
• PubChem ID: 165623482
• Update Time: 2025-05-20

tert-butyl 2-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate
• 2228109-29-1
• EN300-1888907

• Inchi： 1S/C13H26N2O3/c1-13(2,3)18-12(17)15-9-5-4-6-10(15)11(16)7-8-14/h10-11,16H,4-9,14H2,1-3H3
• InChI Key： LXIAPZQJXQNEKX-UHFFFAOYSA-N
• SMILES： OC(CCN)C1CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 2-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate

tert-butyl 2-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2228109-29-1, commonly referred to as tert-butyl 2-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. In this article, we will delve into its properties, synthesis, and recent advancements in its utilization across various scientific domains.

tert-butyl 2-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate is a derivative of piperidine, a six-membered cyclic amine. The molecule incorporates a tert-butyl group, which is known for its steric bulk and stability, attached to the piperidine ring via a carboxylate linkage. The presence of the amino and hydroxyl groups on the side chain introduces additional functional diversity, making this compound versatile for various chemical transformations. Recent studies have highlighted its role in the development of bioactive compounds, particularly in the context of enzyme inhibition and drug delivery systems.

One of the key aspects of tert-butyl 2-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate is its ability to participate in complex chemical reactions due to its multifunctional groups. The amino group can act as a nucleophile in substitution reactions, while the hydroxyl group can facilitate hydrogen bonding, enhancing solubility and bioavailability. These properties have been exploited in the synthesis of advanced materials and pharmaceutical intermediates. For instance, researchers have employed this compound as a building block for constructing peptide-like structures with enhanced stability and bioactivity.

Recent advancements in synthetic methodologies have further expanded the utility of tert-butyl 2-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate. Innovations in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for studying stereochemical effects in biological systems. Additionally, the use of green chemistry principles has led to more sustainable routes for synthesizing this compound, reducing environmental impact while maintaining high yields.

In terms of applications, tert-butyl 2-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate has shown promise in the development of novel therapeutic agents. Its ability to modulate enzyme activity makes it a valuable tool in drug design. For example, studies have demonstrated its potential as an inhibitor of certain proteases involved in disease pathways, such as cancer and neurodegenerative disorders. Furthermore, its role as a precursor in the synthesis of bioconjugates has opened new avenues for targeted drug delivery systems.

The structural versatility of tert-butyl 2-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate also extends to materials science. Its incorporation into polymer networks has been explored for applications ranging from biodegradable plastics to advanced composites with tailored mechanical properties. The combination of its steric bulk and functional groups allows for precise control over polymerization dynamics, leading to materials with enhanced performance characteristics.

In conclusion, tert-butyl 2-(3-amino-1-hydroxypropyl)piperidine-1-carboxylate stands out as a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methods and application development, positions it as a key player in future research endeavors. As ongoing studies continue to uncover new possibilities for this compound, its impact on both academic and industrial sectors is expected to grow substantially.